Cas no 10603-92-6 (Trimethylvinylammonium Bromide)

• Product Name: Trimethylvinylammonium Bromide
• CAS No: 10603-92-6
• MF: C₅H₁₂BrN
• MW: 166.059480667114
• MDL: MFCD00050204
• CID: 48683
• PubChem ID: 87576429
• Update Time: 2025-10-16

Trimethylvinylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• Trimethyl(vinyl)ammonium bromide
• Trimethylvinylammonium Bromide
• Neurine Bromide
• Ammonium,trimethylvinyl-, bromide (8CI)
• Ethenaminium, N,N,N-trimethyl-, bromide (9CI)
• Trimethylvinylammonium bromide (7CI)
• vinyltrimethyl-ammoniubromide
• trimethylvinyl-ammoniubromide
• Trimethylvinylaminium·bromide
• VINYLTRIMETHYLAMMONIUM BROMIDE
• n,n,n-trimethylethenaminiumbromide
• n,n,n-trimethyl-ethenaminiubromide
• N,N,N-Trimethylethenaminium bromide
• Ammonium, vinyltrimethyl-, bromide
• TRIMETHYLVINYLAMMONIUMBROMIDE
• AMMONIUM, TRIMETHYLVINYL-, BROMIDE
• Neurinbromid
• PubChem13126
• WLN: 1U1K &E
• ethenyl(trimethyl)azanium bromide
• NSC116832
• Ethenaminium,N,N-trimethyl-, bromide
• WLN: 1U1K1&1&1 &E
• ethenyl(trimethyl)azanium;bromide
• HY-W106467
• DTXSID70909874
• EINECS 234-227-3
• NS00085350
• Q63408813
• Ethenaminium, N,N,N-trimethyl-, bromide
• MFCD00050204
• T0494
• AS-81760
• NSC-116832
• Trimethylvinylammonium Bromide, >/=97%
• ETHENYLTRIMETHYLAZANIUM BROMIDE
• CS-0167952
• 10603-92-6
• NSC 116832
• 2-Methyl-4-piperidinone?Hydrochloride
• SCHEMBL2351013
• D92352
• IDVSELVVGYIOEX-UHFFFAOYSA-M

• MDL： MFCD00050204
• Inchi： 1S/C5H12N.BrH/c1-5-6(2,3)4;/h5H,1H2,2-4H3;1H/q+1;/p-1
• InChI Key： IDVSELVVGYIOEX-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C=C)(C)(C)C

Computed Properties

• Exact Mass: 165.01500
• Monoisotopic Mass: 165.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 49.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• PSA: 0.00000
• LogP: -2.15990
• Solubility: Not available

Trimethylvinylammonium Bromide Security Information

• RTECS：BT3675000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on Trimethylvinylammonium Bromide

Trimethylvinylammonium Bromide (CAS No. 10603-92-6): A Comprehensive Overview

Trimethylvinylammonium Bromide, also known by its CAS number 10603-92-6, is a versatile compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₅H₁₁NBr, is a quaternary ammonium salt characterized by its unique structure and properties. The molecule consists of a central nitrogen atom bonded to three methyl groups, one vinyl group, and a bromide ion. Its structure endows it with both hydrophilic and lipophilic properties, making it suitable for a wide range of applications.

The synthesis of Trimethylvinylammonium Bromide typically involves the reaction of trimethylamine with an appropriate alkylating agent, such as allyl bromide. This reaction proceeds via an SN2 mechanism, where the bromide ion acts as the leaving group. The resulting compound is often isolated as a white crystalline solid with a melting point of approximately 85°C. Its solubility in polar solvents like water and ethanol is relatively high, which facilitates its use in various chemical processes.

One of the most notable applications of Trimethylvinylammonium Bromide is in the field of organic synthesis, particularly as a phase-transfer catalyst. Phase-transfer catalysts are compounds that can facilitate the transfer of ions or molecules between immiscible phases, thereby enhancing reaction rates and selectivity. In this context, Trimethylvinylammonium Bromide has been employed to catalyze reactions such as nucleophilic substitutions, aldol condensations, and Michael additions. Its ability to stabilize transition states and intermediates makes it an invaluable tool in asymmetric synthesis.

In recent years, researchers have explored the use of Trimethylvinylammonium Bromide in polymer chemistry. For instance, it has been utilized as a initiator for radical polymerization reactions due to its ability to generate stable radicals under thermal or photochemical conditions. This property has led to the development of novel polymeric materials with tailored properties for applications in drug delivery systems and advanced coatings.

The unique electronic properties of Trimethylvinylammonium Bromide also make it a promising candidate for use in electrochemical applications. Studies have shown that it can act as an efficient electrolyte additive in lithium-ion batteries, enhancing both energy density and cycle stability. This discovery has sparked interest in exploring its potential for next-generation energy storage systems.

In terms of environmental applications, Trimethylvinylammonium Bromide has been investigated for its role in water treatment processes. Its cationic nature allows it to interact with negatively charged particles in water, making it effective for flocculation and removal of suspended solids. Recent research has focused on optimizing its performance under varying pH conditions and ionic strengths to enhance its efficiency in industrial wastewater treatment.

The versatility of CAS No. 10603-92-6 extends to biochemistry as well. It has been used as a component in ion-selective electrodes for the determination of bromide ions in biological fluids. Its high selectivity and sensitivity make it an ideal choice for clinical diagnostics and environmental monitoring.

In conclusion, Trimethylvinylammonium Bromide, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. From organic synthesis to electrochemistry and environmental science, this compound demonstrates immense potential across multiple disciplines. As researchers uncover new avenues for its application, it is poised to play an increasingly important role in advancing modern chemistry and technology.